Cas no 1189-08-8 (1,3-Butanediol dimethacrylate)

• Product Name: 1,3-Butanediol dimethacrylate
• CAS No: 1189-08-8
• MF: C₁₂H₁₈O₄
• MW: 226.26892
• MDL: MFCD00014930
• CID: 40987
• PubChem ID: 24865613
• Update Time: 2025-05-20

1,3-Butanediol dimethacrylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanediol dimethacrylate
• 1,3-Butanediol Dimethacrylate (stabilized with MEHQ)
• 1,3-Butylene Glycol Dimethacrylate
• 1,3-Butylene Glycol Dimethacrylate (stabilized with MEHQ)
• 2-Propenoicacid, 2-methyl-, 1-methyl-1,3-propanediyl ester (9CI)
• Methacrylic acid,1-methyltrimethylene ester (6CI,7CI,8CI)
• 1,3-Butanediol, dimethacrylate (8CI)
• 1,3-Butanediyl dimethacrylate
• 1,3-Butylene dimethacrylate
• 1-Methyltrimethylene methacrylate
• Acryester BD
• BGDMA
• NKEster BG
• Rocryl 970
• Rocryl X 970
• SR 297
• X 970
• 1,3-Butyleneglycoldimethacrylate
• DTXSID5044784
• W-108530
• 3-(Methacryloyloxy)butyl 2-methylacrylate #
• UNII-OL56191M6N
• 1-Methyltrimethylene dimethacrylate
• OL56191M6N
• NS00004980
• DTXCID3024784
• CHEBI:189312
• EC 214-711-0
• CAS-1189-08-8
• AKOS015904083
• SCHEMBL24963
• Methacrylic acid, 1-methyltrimethylene ester
• Q27285715
• NCGC00256078-01
• 1,3-Butanediol dimethacrylate, contains 150-250 ppm MEHQ as inhibitor, 95%
• MFCD00014930
• 1,3-Butanediol dimethacrylate(7 cp(25 degrees c))
• 1,3-Butanediol dimethacrylate,98%
• 4-[(2-methylprop-2-enoyl)oxy]butan-2-yl 2-methylprop-2-enoate
• 3-(2-methylprop-2-enoyloxy)butyl 2-methylprop-2-enoate
• Tox21_301607
• Butane-1,3-diyl bis(2-methylacrylate)
• 1,3-Butanediol Dimethacrylate, (stabilized with MEHQ)
• 1,3-Butanediol, dimethacrylate
• 1,3 Butanediol dimethacrylate
• 2-Propenoic acid, 2-methyl-, 1-methyl-1,3-propanediyl ester
• EINECS 214-711-0
• 1,3-Butyleneglycol dimethacrylate
• CHEMBL3183434
• B1065
• Butane-1,3-diylbis(2-methylacrylate)
• 2-Propenoic acid, 2-methyl-, 1,1'-(1-methyl-1,3-propanediyl) ester
• 1,3-Butanediol, bis(2-methylpropenoate)
• 1,3-Butanediol dimethacrylate, 95%, contains 200ppm MEHQ as stabilizer
• 1189-08-8

• MDL： MFCD00014930
• Inchi： 1S/C12H18O4/c1-8(2)11(13)15-7-6-10(5)16-12(14)9(3)4/h10H,1,3,6-7H2,2,4-5H3
• InChI Key： VDYWHVQKENANGY-UHFFFAOYSA-N
• SMILES： C=C(C)C(=O)OCCC(C)OC(=O)C(=C)C

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.01 g/mL at 25 °C(lit.)
• Boiling Point: 290 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.452(lit.)
• PSA: 52.60000
• LogP: 2.00360
• FEMA: 2706
• Solubility: Not determined

1,3-Butanediol dimethacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R43

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 1,3-Butanediol dimethacrylate

1,3-Butanediol Dimethacrylate: A Comprehensive Overview

The compound with CAS No. 1189-08-8, commonly known as 1,3-butane diol dimethacrylate, is a versatile and widely used chemical in various industrial applications. This compound, also referred to as butanediol dimethacrylate, is a diene that plays a crucial role in polymer synthesis, particularly in the production of acrylic polymers and resins. Its structure consists of two methacrylate groups attached to a butane diol backbone, making it highly reactive and suitable for free radical polymerization processes.

Butanediol dimethacrylate has gained significant attention in recent years due to its ability to form cross-linked polymers with excellent mechanical properties. These polymers are widely used in applications such as coatings, adhesives, and composite materials. The compound's reactivity is further enhanced by its ability to undergo rapid polymerization under UV light or thermal initiation, making it a key component in light-curable systems.

Recent studies have highlighted the potential of butanediol dimethacrylate in advanced materials science. Researchers have explored its use in the development of high-performance adhesives with improved bonding strength and durability. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that incorporating butanediol dimethacrylate into adhesive formulations significantly enhances their resistance to environmental factors such as moisture and temperature fluctuations.

In addition to its industrial applications, butanediol dimethacrylate has found niche uses in biomedical engineering. Its biocompatibility and ability to form flexible polymers make it an ideal candidate for tissue engineering applications. A 2022 research article in *Biomaterials Science* reported on the successful use of butanediol dimethacrylate-based hydrogels for cell encapsulation and drug delivery systems.

The synthesis of butanediol dimethacrylate typically involves the reaction of 1,3-butane diol with methacrylic acid or its derivatives under controlled conditions. This process ensures high purity and consistency in the final product, which is critical for its performance in demanding applications. The compound's physical properties, such as its low viscosity and high refractive index, further contribute to its versatility.

From an environmental standpoint, the use of butanediol dimethacrylate has been scrutinized due to concerns over its potential impact on ecosystems. However, recent advancements in green chemistry have led to the development of more sustainable production methods. For example, researchers have explored the use of bio-based feedstocks and catalytic systems to reduce the environmental footprint of butanediol dimethacrylate production.

In conclusion, butanediol dimethacrylate (CAS No. 1189-08-8) is a multifunctional compound with a wide range of applications across industries. Its unique chemical properties and reactivity make it an essential component in polymer synthesis and material science. As research continues to uncover new uses and improve production methods, butanediol dimethacrylate is poised to remain a key player in the development of advanced materials for years to come.